Cas no 872862-14-1 (N-(2,5-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872862-14-1
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5509465
• Update Time: 2025-07-15

N-(2,5-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-(2,5-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C25H27N3O3/c1-17-10-11-18(2)21(14-17)26-25(31)24(30)20-15-28(22-9-5-4-8-19(20)22)16-23(29)27-12-6-3-7-13-27/h4-5,8-11,14-15H,3,6-7,12-13,16H2,1-2H3,(H,26,31)
• InChI Key： HYWDWEILTFVLPV-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Additional information on N-(2,5-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Comprehensive Analysis of N-(2,5-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872862-14-1)

The compound N-(2,5-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872862-14-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines an indole core with a piperidine moiety, making it a subject of interest in pharmaceutical and biochemical research. This compound is often explored for its potential applications in drug discovery and medicinal chemistry, particularly in targeting specific enzymatic pathways.

Recent trends in AI-driven drug development have amplified the demand for novel compounds like CAS No. 872862-14-1. Researchers are increasingly leveraging machine learning and computational chemistry to predict its interactions with biological targets. Questions such as "How does N-(2,5-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide bind to protein receptors?" or "What are the synthetic routes for this compound?" are frequently searched in academic and industrial circles.

The acetamide and indole functional groups in this molecule contribute to its potential bioactivity. These features are often associated with neuroprotective and anti-inflammatory properties, aligning with current healthcare trends focused on neurodegenerative diseases and chronic inflammation. The piperidine ring further enhances its pharmacokinetic profile, improving solubility and membrane permeability.

From a synthetic perspective, CAS No. 872862-14-1 poses intriguing challenges for organic chemists. Its multi-step synthesis involves amide coupling, indole alkylation, and ketone formation, which are widely discussed in green chemistry forums. Sustainable methods, such as catalytic processes and solvent-free reactions, are being explored to optimize its production while minimizing environmental impact.

In the context of personalized medicine, this compound's modular structure allows for targeted modifications. Researchers are investigating its derivatives for precision oncology and immune modulation, addressing the growing need for tailored therapeutic solutions. The integration of high-throughput screening and cheminformatics tools has accelerated its evaluation in virtual libraries.

Quality control and analytical characterization of N-(2,5-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical manufacturing.

As the scientific community continues to explore CAS No. 872862-14-1, its role in fragment-based drug design and allosteric modulation gains prominence. The compound's balanced lipophilicity and hydrogen-bonding capacity make it a valuable scaffold for optimizing drug-like properties, a key focus area in modern pharmacology.